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Compound of Interest

Compound Name: 3-Cyclohexylpropan-1-ol

Cat. No.: B073554 Get Quote

Application Notes and Protocols: 3-
Cyclohexylpropan-1-ol
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed safety and handling procedures for 3-
Cyclohexylpropan-1-ol (CAS No. 1124-63-6). Adherence to these protocols is crucial to

ensure a safe laboratory environment.

Chemical and Physical Properties
3-Cyclohexylpropan-1-ol is a viscous, colorless liquid.[1][2] Its key physical and chemical

properties are summarized in the table below.
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Property Value Reference

Molecular Formula C9H18O [2][3][4][5]

Molecular Weight 142.24 g/mol [3][6]

Appearance Clear, colorless, viscous liquid [1][2][6]

Boiling Point 218-223 °C at 760 mmHg [1][3][6]

Melting Point -60 °C [1][6]

Flash Point
102 - 116 °C (215.6 - 240.8 °F)

- closed cup
[1][3]

Density 0.937 g/mL at 25 °C [3][6]

Refractive Index n20/D 1.466 [3][7]

Solubility Insoluble in water [1]

Hazard Identification and Toxicity
According to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200), this

chemical is not considered hazardous.[1] However, it is important to note that the toxicological

properties have not been fully investigated.[1] Therefore, it is prudent to handle this chemical

with care, assuming it may have potential hazards. Some sources indicate it may cause skin,

eye, and respiratory irritation.

GHS Hazard Statements (Potential):

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Safe Handling and Storage Protocols
3.1. Personal Protective Equipment (PPE)
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A comprehensive assessment of the risks should be conducted before handling. The following

PPE is recommended:

PPE Specification

Eye Protection Chemical safety goggles or face shield.

Hand Protection Chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection Lab coat, long pants, and closed-toe shoes.

Respiratory Protection

Not required under normal conditions with

adequate ventilation. If ventilation is poor or

there is a risk of aerosolization, use a NIOSH-

approved respirator.

3.2. Handling Procedures

Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Avoid contact with skin, eyes, and clothing.[1]

Avoid inhalation of vapor or mist.[1]

Use non-sparking tools to prevent fire.[8]

Prevent fire caused by electrostatic discharge.[8]

Keep away from heat, sparks, and open flames.

Wash hands thoroughly after handling.

3.3. Storage Conditions

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][8]

Keep away from oxidizing agents.[1]

Store apart from foodstuff containers or incompatible materials.[8]
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Experimental Protocols
4.1. General Workflow for Handling

The following diagram illustrates a general workflow for the safe handling of 3-
Cyclohexylpropan-1-ol.

General Workflow for Safe Chemical Handling

Preparation

Handling & UseReview SDS

Cleanup & DecontaminationWeigh/Measure

Waste DisposalDecontaminate Glassware

Collect Waste

Don PPE

Spill Kit Ready Transfer to Reaction

Remove PPE

Label Waste Container

Click to download full resolution via product page

Caption: General Workflow for Safe Chemical Handling

4.2. First-Aid Procedures
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In case of exposure, follow these first-aid measures immediately.

Exposure Route First-Aid Protocol

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[1] Get

medical attention.[1]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes.[1] If symptoms occur after

washing, get medical attention immediately.[9]

Inhalation

Remove to fresh air.[1] If breathing has stopped,

perform artificial respiration.[9] Get medical

attention as soon as possible.[9]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Get medical attention if

symptoms occur.[1]

The following diagram outlines the decision-making process for first aid in the event of an

exposure.
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First Aid Decision-Making Process
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Caption: First Aid Decision-Making Process

Spill and Disposal Procedures
5.1. Spill Response

Ensure adequate ventilation.

Remove all sources of ignition.

Absorb the spill with inert material (e.g., sand, silica gel, acid binder, universal binder,

sawdust).

Collect the absorbed material in a suitable, closed container for disposal.
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Clean the spill area thoroughly with soap and water.

5.2. Waste Disposal

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[1] Consult local, regional, and national hazardous waste regulations to

ensure complete and accurate classification and disposal.[1] Do not empty into drains.[1]

Fire-Fighting Measures
6.1. Suitable Extinguishing Media

Use extinguishing measures that are appropriate to local circumstances and the surrounding

environment, such as water spray, carbon dioxide (CO2), dry chemical, or foam.

6.2. Specific Hazards Arising from the Chemical

Combustible liquid.

In case of fire, hazardous decomposition products such as carbon monoxide and carbon

dioxide may be produced.

Keep product and empty container away from heat and sources of ignition.

6.3. Protective Equipment for Firefighters

As in any fire, wear a self-contained breathing apparatus (SCBA) with a full face-piece

operated in pressure-demand or other positive pressure mode and full protective gear.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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